Ethyl Stearate
Ethyl Stearate
Ethyl stearate, also known as fema 3490, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl stearate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ethyl stearate has been primarily detected in urine. Within the cell, ethyl stearate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl stearate exists in all eukaryotes, ranging from yeast to humans. Ethyl stearate is a mild and waxy tasting compound that can be found in coriander and sweet marjoram. This makes ethyl stearate a potential biomarker for the consumption of these food products.
Ethyl octadecanoate is an octadecanoate ester obtained by formal condensation between the carboxy group of octadecanoic (stearic) acid and the hydroxy group of ethanol. It has a role as a plant metabolite. It is a long-chain fatty acid ethyl ester and an octadecanoate ester.
Ethyl octadecanoate is an octadecanoate ester obtained by formal condensation between the carboxy group of octadecanoic (stearic) acid and the hydroxy group of ethanol. It has a role as a plant metabolite. It is a long-chain fatty acid ethyl ester and an octadecanoate ester.
Brand Name:
Vulcanchem
CAS No.:
111-61-5
VCID:
VC0029559
InChI:
InChI=1S/C20H40O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h3-19H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OCC
Molecular Formula:
C20H40O2
Molecular Weight:
312.5 g/mol
Ethyl Stearate
CAS No.: 111-61-5
Reference Standards
VCID: VC0029559
Molecular Formula: C20H40O2
Molecular Weight: 312.5 g/mol
| CAS No. | 111-61-5 |
|---|---|
| Product Name | Ethyl Stearate |
| Molecular Formula | C20H40O2 |
| Molecular Weight | 312.5 g/mol |
| IUPAC Name | ethyl octadecanoate |
| Standard InChI | InChI=1S/C20H40O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h3-19H2,1-2H3 |
| Standard InChIKey | MVLVMROFTAUDAG-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)OCC |
| Appearance | Assay:>98%A solution in ethanol |
| Density | 0.880-0.900 |
| Melting Point | 33.0 °C Mp 33.4 ° (30.9 °) 33.4°C |
| Physical Description | Solid Colourless, odourless mass |
| Description | Ethyl stearate, also known as fema 3490, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl stearate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ethyl stearate has been primarily detected in urine. Within the cell, ethyl stearate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl stearate exists in all eukaryotes, ranging from yeast to humans. Ethyl stearate is a mild and waxy tasting compound that can be found in coriander and sweet marjoram. This makes ethyl stearate a potential biomarker for the consumption of these food products. Ethyl octadecanoate is an octadecanoate ester obtained by formal condensation between the carboxy group of octadecanoic (stearic) acid and the hydroxy group of ethanol. It has a role as a plant metabolite. It is a long-chain fatty acid ethyl ester and an octadecanoate ester. |
| Solubility | Soluble in ethanol and oils, insoluble in wate |
| Synonyms | Octadecanoic Acid Ethyl Ester; Stearic Acid Ethyl Ester; Ethyl n-Octadecanoate; Ethyl Octadecanoate; Ethyl Stearate; KAK-ES; NSC 8919; |
| Vapor Pressure | 2.59e-06 mmHg |
| PubChem Compound | 8122 |
| Last Modified | Nov 11 2021 |
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